Cas no 1218791-00-4 (6-bromoindole-2-boronic acid pinacol ester)

• Product Name: 6-bromoindole-2-boronic acid pinacol ester
• CAS No: 1218791-00-4
• MF: C₁₄H₁₇BBrNO₂
• MW: 322.005283117294
• MDL: MFCD11858393
• CID: 829197
• PubChem ID: 53216789
• Update Time: 2024-11-03

6-bromoindole-2-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
• 6-Bromoindole-2-boronic acid pinacol ester
• 6-Bromo-1H-indole-2-boronic acid pinacol ester
• DTXSID60681935
• MB10222
• Z2049747345
• MFCD11858393
• DB-369222
• AT17130
• CS-0174976
• BS-26607
• EN300-7361648
• 6-BROMO-2-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-1H-INDOLE
• 1218791-00-4
• AKOS022183976
• 6-bromoindole-2-boronic acid pinacol ester

• MDL： MFCD11858393
• Inchi： 1S/C14H17BBrNO2/c1-13(2)14(3,4)19-15(18-13)12-7-9-5-6-10(16)8-11(9)17-12/h5-8,17H,1-4H3
• InChI Key： BTDQQZKRCOKCTM-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)NC(B1OC(C)(C)C(C)(C)O1)=C2

Computed Properties

• Exact Mass: 321.05400
• Monoisotopic Mass: 321.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.2A^2

Experimental Properties

• PSA: 34.25000
• LogP: 3.22960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles